Cas no 61407-03-2 (8,9,10,11-Tetrahydro-7h-cycloocta[de]naphthalen-9-one)

8,9,10,11-Tetrahydro-7h-cycloocta[de]naphthalen-9-one structure
61407-03-2 structure
Product Name:8,9,10,11-Tetrahydro-7h-cycloocta[de]naphthalen-9-one
CAS No:61407-03-2
MF:C15H14O
MW:210.271064281464
CID:2189706
PubChem ID:12477687
Update Time:2025-04-21

8,9,10,11-Tetrahydro-7h-cycloocta[de]naphthalen-9-one Chemical and Physical Properties

Names and Identifiers

    • 8,9,10,11-Tetrahydro-7h-cycloocta[de]naphthalen-9-one
    • 61407-03-2
    • DB-318375
    • Inchi: 1S/C15H14O/c16-14-9-7-12-5-1-3-11-4-2-6-13(8-10-14)15(11)12/h1-6H,7-10H2
    • InChI Key: QTNZOSXIUSUVDS-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C=CC=C3C=CC=C(CC1)C=23

Computed Properties

  • Exact Mass: 210.104465066Da
  • Monoisotopic Mass: 210.104465066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų
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